(E)-2-cyano-2-(5-(4-methoxybenzyl)-3-(naphthalen-1-yl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide

• IUPAC Name: (2E)-2-cyano-2-[5-[(4-methoxyphenyl)methyl]-3-naphthalen-1-yl-4-oxo-1,3-thiazolidin-2-ylidene]-N-methylacetamide
• InChI: InChI=1S/C25H21N3O3S/c1-27-23(29)20(15-26)25-28(21-9-5-7-17-6-3-4-8-19(17)21)24(30)22(32-25)14-16-10-12-18(31-2)13-11-16/h3-13,22H,14H2,1-2H3,(H,27,29)/b25-20+
• InChI Key: MDDUAQPGVBDQKZ-LKUDQCMESA-N
• Canonical SMILES: CNC(=O)C(=C1N(C(=O)C(S1)CC2=CC=C(C=C2)OC)C3=CC=CC4=CC=CC=C43)C#N
• Isomeric SMILES: CNC(=O)/C(=C/1\N(C(=O)C(S1)CC2=CC=C(C=C2)OC)C3=CC=CC4=CC=CC=C43)/C#N
• Molecular Formula: C25H21N3O3S
• Molecular Weight: 443.5 g/mol
• CAS No.: 924821-13-6

Description

(E)-2-cyano-2-(5-(4-methoxybenzyl)-3-(naphthalen-1-yl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide is a useful research compound. Its molecular formula is C25H21N3O3S and its molecular weight is 443.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A series of 2,3-disubstituted 4-thiazolidinones and their derivatives have been synthesized through cyclocondensation reactions, showcasing the compound's versatility in forming various biologically active derivatives. These compounds were characterized by a comprehensive analysis including IR, 1H-NMR, 13C-NMR, and mass spectral data, confirming their structural integrity and providing a foundation for their biological evaluation (Nandagokula et al., 2012).

Antioxidant, Anti-inflammatory, and Analgesic Activities

The synthesized thiazolidinone derivatives have been evaluated for their antioxidant, anti-inflammatory, and analgesic activities, demonstrating significant biological efficacy. This highlights the potential of these compounds in developing treatments for conditions associated with oxidative stress, inflammation, and pain (Nandagokula et al., 2012).

Antimicrobial and Antifungal Activities

These compounds have also been tested for their antibacterial and antifungal properties, showing activity against a range of pathogens including E. coli, S. aureus, P. aeruginosa, Bacillus cereus, and Candida albicans. This suggests their potential application in developing new antimicrobial agents to combat resistant microbial strains (Nandagokula et al., 2012).

Anticancer Evaluation

Several derivatives of thiazolidinone, including those related to the compound , have been synthesized and evaluated for their anticancer properties. These studies involve in vitro screening against various cancer cell lines, providing insights into the compounds' potential as anticancer agents and opening avenues for further research into their mechanisms of action and therapeutic applications (Havrylyuk et al., 2010).